Cas no 222553-95-9 (5-acetyl-2-Furanacetic acid)

• Product Name: 5-acetyl-2-Furanacetic acid
• CAS No: 222553-95-9
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 244376
• PubChem ID: 21260725
• Update Time: 2025-04-19

5-acetyl-2-Furanacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-2-Furanacetic acid
• 2-Furanacetic acid, 5-acetyl- (9CI)
• 2-Furanacetic acid,5-acetyl-
• 2-Furanacetic acid,5-acetyl-(9ci)
• KHQNQRWGYHPCPI-UHFFFAOYSA-N
• 222553-95-9
• SCHEMBL1706748
• 2-(5-acetylfuran-2-yl)acetic acid

• Inchi： 1S/C8H8O4/c1-5(9)7-3-2-6(12-7)4-8(10)11/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： KHQNQRWGYHPCPI-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC=C1CC(=O)O

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 67.51